5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid

• IUPAC Name: 5-[(5-chloro-2-ethoxyphenyl)methylamino]-2-morpholin-4-ylbenzoic acid
• InChI: InChI=1S/C20H23ClN2O4/c1-2-27-19-6-3-15(21)11-14(19)13-22-16-4-5-18(17(12-16)20(24)25)23-7-9-26-10-8-23/h3-6,11-12,22H,2,7-10,13H2,1H3,(H,24,25)
• InChI Key: JZPRBCDCFYAWBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CNC2=CC(=C(C=C2)N3CCOCC3)C(=O)O
• Molecular Formula: C20H23ClN2O4
• Molecular Weight: 390.9 g/mol

Description

5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid (5CEBM) is a synthetic organic compound with a wide range of scientific applications. It is a derivative of benzoic acid and is used as an intermediate in the synthesis of various pharmaceuticals, including nonsteroidal anti-inflammatory drugs (NSAIDs). The compound has been studied extensively in the laboratory and its structure and properties have been characterized.

Mechanism of Action

The mechanism of action of 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid is not yet fully understood. However, it is believed that the compound acts as an intermediate in the synthesis of NSAIDs and other drugs, by catalyzing the reaction of aniline with benzoic anhydride. This reaction produces the desired product, this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, the compound has been studied extensively in the laboratory and its structure and properties have been characterized. It is believed that the compound may act as an intermediate in the synthesis of drugs, or may act as a catalyst in the reaction of aniline with benzoic anhydride. In addition, the compound has been shown to have antifungal activity, and may have other beneficial effects.

Advantages and Limitations for Lab Experiments

The use of 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid in lab experiments has several advantages. The compound is easy to synthesize, with a high yield of up to 98%. In addition, it is a relatively stable compound, and can be stored for long periods of time. Furthermore, this compound is relatively inexpensive, making it an attractive option for researchers.
On the other hand, there are some limitations to the use of this compound in lab experiments. The compound is not widely available, and may be difficult to obtain. In addition, the mechanism of action of the compound is not yet fully understood, and further research is needed to fully elucidate its biochemical and physiological effects.

Future Directions

There are several potential future directions for research on 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid. One area of research is to further characterize the compound and its structure and properties. This could lead to a better understanding of its mechanism of action and biochemical and physiological effects. In addition, further research is needed to explore the use of this compound in the synthesis of drugs and drug delivery systems. Finally, research could be conducted to explore the potential applications of this compound in other areas, such as agriculture and food science.

Synthesis Methods

5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid is synthesized through a multi-step process, starting with the reaction of 5-chloro-2-ethoxybenzyl chloride with 4-morpholinoaniline in the presence of a base. This reaction produces 4-chloro-2-ethoxy-5-morpholinoaniline, which is then reacted with benzoic anhydride in the presence of a catalyst. The resulting product is this compound. The entire reaction can be conducted in one pot, with a yield of up to 98%.

Scientific Research Applications

5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and the study of drug action. The compound has been used in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other medications. It has also been used to study the mechanism of action of drugs, as well as their biochemical and physiological effects. In addition, this compound has been used in the development of new drugs and drug delivery systems.